Cas no 1006320-25-7 (4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine)

4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine is a heterocyclic organic compound featuring a chloro-substituted pyrazole core with dimethyl and amine functional groups. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of reactive sites, including the chloro and amine groups, enables further functionalization, making it valuable for constructing more complex molecules. Its stability under standard conditions ensures consistent handling and storage. The compound’s defined molecular framework supports precise reactivity in nucleophilic substitution and cross-coupling reactions, contributing to its utility in medicinal chemistry and material science. Analytical characterization is straightforward due to its distinct spectral properties.
4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine structure
1006320-25-7 structure
Product Name:4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine
CAS No:1006320-25-7
MF:C5H8ClN3
MW:145.590119361877
MDL:MFCD04970042
CID:3059471
PubChem ID:19616929
Update Time:2025-06-06

4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine
    • CS-0240709
    • 1006320-25-7
    • 4-chloro-1,5-dimethyl-pyrazol-3-amine
    • DTXSID301274003
    • 4-chloro-1,5-dimethylpyrazol-3-amine
    • GQB32025
    • BBL040758
    • STK351020
    • AKOS000310710
    • DB-396701
    • 860-357-0
    • SCHEMBL14039593
    • EN300-229775
    • MDL: MFCD04970042
    • Inchi: 1S/C5H8ClN3/c1-3-4(6)5(7)8-9(3)2/h1-2H3,(H2,7,8)
    • InChI Key: SCZVIPXNYIVPRK-UHFFFAOYSA-N
    • SMILES: ClC1C(N)=NN(C)C=1C

Computed Properties

  • Exact Mass: 145.0406750Da
  • Monoisotopic Mass: 145.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 252.2±35.0 °C at 760 mmHg

4-Chloro-1,5-dimethyl-1H-pyrazol-3-amine Security Information

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